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Compound of Interest

Compound Name: Tigolaner

Cat. No.: B611375 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Tigolaner, a potent bispyrazole insecticide. While a specific Safety Data Sheet (SDS)

for pure Tigolaner is not publicly available, this document synthesizes handling procedures

from information on its veterinary formulation, Felpreva®, and general safety protocols for its

chemical class.

Personal Protective Equipment and Handling
When working with Tigolaner, especially in its pure form, adherence to stringent safety

protocols is crucial due to its potent pharmacological activity. The following personal protective

equipment (PPE) is recommended as a minimum requirement.

Recommended Personal Protective Equipment (PPE) for Handling Tigolaner:

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A lab coat or disposable gown.

Respiratory
A fit-tested respirator may be necessary for

handling powders or creating aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b611375?utm_src=pdf-interest
https://www.benchchem.com/product/b611375?utm_src=pdf-body
https://www.benchchem.com/product/b611375?utm_src=pdf-body
https://www.benchchem.com/product/b611375?utm_src=pdf-body
https://www.benchchem.com/product/b611375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powdered forms or creating solutions.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Tigolaner is handled.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Spill Management and Disposal
Accidental spills should be managed promptly and safely. The following workflow provides a

step-by-step guide for a minor laboratory spill of Tigolaner powder.
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Immediate Actions

Assessment & PPE

Spill Cleanup

Waste Disposal

Evacuate Immediate Area

Alert Colleagues & Supervisor

Secure the Area (Restrict Access)

Assess Spill Size & Risk

Don Appropriate PPE

Gently Cover with Absorbent Material

Collect Contaminated Material

Decontaminate Spill Area

Package Waste in a Labeled, Sealed Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Workflow for handling a minor Tigolaner powder spill.
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Disposal of Tigolaner Waste:

Unused Tigolaner and contaminated materials should be treated as hazardous chemical

waste.

Do not dispose of Tigolaner down the drain or in regular trash.

The veterinary product containing Tigolaner should not enter water courses as it may be

dangerous for aquatic organisms.[1][2]

All waste materials should be disposed of in accordance with local, state, and federal

regulations for hazardous waste.[1] It is often required that such waste be taken for specialist

incineration.[3]

Health and Safety Information
Tigolaner belongs to the isoxazoline class of chemicals, which have been associated with

neurological adverse reactions in animals, such as tremors, ataxia, and seizures.[4][5][6] While

the direct effects of pure Tigolaner on humans are not well-documented in publicly available

literature, it is prudent to handle it as a potent compound with the potential for neurotoxicity.

First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.[1]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

advice.[1]

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

If ingested: Do NOT induce vomiting. Seek immediate medical attention. Accidental ingestion

of the veterinary product may cause neurological symptoms and can transiently elevate

blood glucose levels.[2]

Given the potent nature of modern pharmaceutical compounds, a comprehensive safety

program should be in place that includes hazard anticipation, evaluation of exposure potential,

and stringent control measures.[7] Regular review of safety procedures and training for all
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personnel handling such compounds is essential for maintaining a safe laboratory environment.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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